1,2,3-Trimethyl-4-nitrobenzene
Overview
Description
1,2,3-Trimethyl-4-nitrobenzene is a chemical compound with the molecular formula C9H11NO2 . It is a derivative of benzene, which is a type of aromatic hydrocarbon. The compound has three methyl groups (CH3) and one nitro group (NO2) attached to the benzene ring .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with three methyl groups and one nitro group attached to it . The exact 3D structure can be viewed using specific software .Scientific Research Applications
Rearrangement Mechanisms : Bullen, Ridd, and Sabek (1953) investigated the rearrangement of nitrated hydrocarbons, including 1,2,3-Trimethyl-4-nitrobenzene, in trifluoromethanesulphonic acid. They studied the mechanism of this rearrangement, focusing on the intramolecular shifts of the nitro group (Bullen, Ridd, & Sabek, 1953).
Molecular Structure Studies : Fun et al. (1997) reported on the structures of three methoxybenzenes, including derivatives related to this compound. They analyzed molecular planarity and the impact of steric hindrance on molecular structure (Fun et al., 1997).
Nitration Processes : Fischer and Seyan (1978) explored the nitration of 2-chloro-1,3,5-trimethylbenzene, leading to various derivatives including this compound. Their study focused on the chemical reactions and products of nitration (Fischer & Seyan, 1978).
Reduction Reactions : Bolker and Kung (1969) researched the reduction of 1,2,3-trimethoxy-5-nitrobenzene and its conversion to various compounds, providing insights into reduction mechanisms relevant to this compound (Bolker & Kung, 1969).
Environmental Applications : Mantha et al. (2001) studied the use of zerovalent iron for the reduction of nitrobenzene in wastewater, which can be related to the degradation of similar compounds like this compound (Mantha, Taylor, Biswas, & Bewtra, 2001).
Adsorption Studies : Qin and Xu (2016) investigated the enhanced adsorption of nitrobenzene using surface silylated MCM-41, which could have implications for the adsorption and removal of compounds like this compound from solutions (Qin & Xu, 2016).
Electrochemical Studies : Silvester et al. (2006) conducted research on the electrochemical reduction of nitrobenzene and related compounds, providing insights that could be applicable to this compound (Silvester et al., 2006).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
1,2,3-trimethyl-4-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c1-6-4-5-9(10(11)12)8(3)7(6)2/h4-5H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBPWZZBSVWZXTN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)[N+](=O)[O-])C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60484100 | |
Record name | 1,2,3-Trimethyl-4-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60484100 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1128-19-4 | |
Record name | 1,2,3-Trimethyl-4-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60484100 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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